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Compound of Interest

Compound Name:
3-Allyl-5-ethoxy-4-

methoxybenzaldehyde

Cat. No.: B1275923 Get Quote

Disclaimer: The compound 3-Allyl-5-ethoxy-4-methoxybenzaldehyde is not readily

documented in publicly available scientific literature. This document utilizes data from its close

structural isomer, 3-Allyl-4-ethoxy-5-methoxybenzaldehyde (CAS No: 872183-27-2), as a

surrogate to provide application notes and protocols for fragrance development. All data and

protocols should be adapted and validated for the specific compound of interest.

Introduction
3-Allyl-5-ethoxy-4-methoxybenzaldehyde is a substituted aromatic aldehyde with potential

applications in the fragrance industry. Its molecular structure, featuring an allyl group, an ethoxy

group, and a methoxy group on a benzaldehyde core, suggests a complex and nuanced

olfactory profile. Aromatic aldehydes are a well-established class of fragrance ingredients,

known for their diverse scent characteristics, ranging from sweet and spicy to floral and fruity.

[1][2][3] This document provides detailed application notes and experimental protocols for the

evaluation and utilization of this compound in fragrance development for researchers,

scientists, and drug development professionals.

Physicochemical and Olfactory Properties
Quantitative data for 3-Allyl-4-ethoxy-5-methoxybenzaldehyde and related benzaldehyde

derivatives are summarized in Table 1. This information is crucial for formulation, stability, and
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safety assessments.

Table 1: Physicochemical and Olfactory Properties of 3-Allyl-4-ethoxy-5-methoxybenzaldehyde

and Related Compounds
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Property

3-Allyl-4-
ethoxy-5-
methoxybenza
ldehyde

3-Allyl-4-
hydroxy-5-
methoxybenza
ldehyde

3-Ethoxy-4-
methoxybenza
ldehyde

Benzaldehyde

CAS Number 872183-27-2[4] 20240-58-8[5] 1131-52-8 100-52-7[1]

Molecular

Formula
C13H16O3 C11H12O3[5] C10H12O3[6] C7H6O

Molecular Weight

( g/mol )
220.3 192.21[5] 180.20[6] 106.12

Appearance
Colorless to pale

yellow liquid
White solid

Off-white solid

powder, crystals,

or chunks[7]

Colorless liquid

Odor Profile Aromatic Not specified Not specified

Almond-like,

sweet, warm[1]

[3]

Solubility

Slightly soluble in

water; soluble in

organic solvents

like ethanol and

acetone[4]

Not specified
Soluble in

methanol[7]

Miscible in

volatile oils, fixed

oils, ether, and

alcohol[8]

Purity 95%[4] Not specified 99%
Natural 99% min.

[8]

Shelf Life

2 years under

proper storage

conditions[4]

Not specified Not specified Not specified

Storage

Store in a cool,

dry place in

tightly sealed

containers away

from direct

sunlight and

heat[4]

Not specified
Room

temperature
Not specified
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Experimental Protocols
Synthesis of 3-Allyl-5-ethoxy-4-methoxybenzaldehyde
(Hypothetical)
A potential synthetic route for the target compound can be extrapolated from the synthesis of

similar benzaldehyde derivatives.[9][10][11] The following is a hypothetical protocol based on a

Claisen rearrangement followed by etherification.

Protocol 1: Hypothetical Synthesis

Starting Material: 4-Hydroxy-3-methoxybenzaldehyde (vanillin).

Allylation: React vanillin with allyl bromide in the presence of a base (e.g., K2CO3) in a

suitable solvent (e.g., acetone) to yield 4-(allyloxy)-3-methoxybenzaldehyde.

Claisen Rearrangement: Heat the product from step 2 to induce a Claisen rearrangement,

forming 3-allyl-4-hydroxy-5-methoxybenzaldehyde.[9]

Etherification: React the rearranged product with an ethylating agent (e.g., ethyl iodide or

diethyl sulfate) in the presence of a base to yield the final product, 3-Allyl-5-ethoxy-4-
methoxybenzaldehyde.

Purification: Purify the final product using column chromatography.

Characterization: Confirm the structure and purity of the synthesized compound using

techniques such as ¹H NMR, ¹³C NMR, and GC-MS.
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Hypothetical synthesis of the target compound.

Fragrance Formulation and Evaluation
This protocol outlines the steps for incorporating the novel benzaldehyde into a fragrance

formulation and evaluating its performance.

Protocol 2: Fragrance Formulation and Stability Testing

Solubilization: Prepare a stock solution of 3-Allyl-5-ethoxy-4-methoxybenzaldehyde in a

suitable solvent, such as perfumer's alcohol (ethanol).

Blending: Create a simple fragrance accord by blending the stock solution with other

fragrance materials (e.g., floral, woody, citrus notes) at varying concentrations. A typical

starting concentration for a novel ingredient is between 0.1% and 2% of the total fragrance

concentrate.

Maturation: Allow the fragrance blend to mature for at least 48 hours in a cool, dark place to

allow the notes to meld.

Stability Testing:
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Accelerated Stability: Store aliquots of the fragrance formulation at elevated temperatures

(e.g., 40°C and 50°C) for a period of 1 to 3 months.[12][13]

Light Exposure: Expose an aliquot to controlled UV and visible light to assess

photodegradation.[13]

Freeze-Thaw Cycling: Subject an aliquot to repeated freeze-thaw cycles (e.g., -10°C to

25°C) to evaluate stability under temperature fluctuations.[13]

Analysis: At regular intervals, evaluate the samples from the stability tests for any changes in

color, clarity, and scent profile using sensory evaluation and analytical techniques like GC-

MS.[12][14][15]
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Workflow for fragrance evaluation.
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Sensory Evaluation
Sensory evaluation is critical for understanding the olfactory characteristics of the new

compound and its contribution to a fragrance blend.[16][17][18]

Protocol 3: Sensory Evaluation

Panel Selection: Assemble a panel of trained sensory assessors.[17]

Odor Profile: Dip a smelling strip into a 1% solution of the compound in ethanol and have the

panel describe the odor profile at different time points (top, middle, and base notes).

Triangle Test: To determine if the addition of the new compound has a perceptible effect on a

fragrance blend, present the panel with three samples, two of which are identical (the control

fragrance) and one is different (the fragrance with the new compound). Ask the panelists to

identify the different sample.[17]

Hedonic Testing: Use a consumer panel to rate the pleasantness of the fragrance with and

without the new compound on a hedonic scale (e.g., 1 to 9, from "dislike extremely" to "like

extremely").[17]

Olfactory Receptor Signaling
The perception of odorants like 3-Allyl-5-ethoxy-4-methoxybenzaldehyde begins with the

interaction of the molecule with olfactory receptors (ORs) located on the cilia of olfactory

sensory neurons in the nasal epithelium.

Upon binding of an odorant molecule to its specific OR, a conformational change is induced in

the receptor. This activates a G-protein (Gαolf), which in turn stimulates adenylyl cyclase to

produce cyclic AMP (cAMP). The increase in intracellular cAMP opens cyclic nucleotide-gated

ion channels, leading to an influx of cations (Na⁺ and Ca²⁺) and depolarization of the neuron.

This depolarization generates an action potential that travels along the axon to the olfactory

bulb in the brain, where the signal is further processed, leading to the perception of a specific

scent.[19][20][21][22]
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Simplified olfactory signaling pathway.

Conclusion
While direct data for 3-Allyl-5-ethoxy-4-methoxybenzaldehyde is scarce, the information

available for its close isomer and other related benzaldehydes suggests its potential as a

valuable ingredient in fragrance development. The provided protocols offer a systematic

approach for its synthesis, formulation, and evaluation. Further research is necessary to fully

characterize its olfactory profile, performance, and safety. The successful application of this

and other novel aromatic aldehydes will continue to drive innovation in the fragrance industry.

[1][23][24]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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